Cas no 899980-33-7 (N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide)

• Product Name: N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide
• CAS No: 899980-33-7
• MF: C₂₅H₂₂FN₃O₂
• MW: 415.459489345551
• CID: 5491875
• Update Time: 2025-06-07

N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-fluoro-5-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-4-phenylbutanamide
• N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide

• Inchi： 1S/C25H22FN3O2/c1-17-27-22-12-6-5-11-20(22)25(31)29(17)19-14-15-21(26)23(16-19)28-24(30)13-7-10-18-8-3-2-4-9-18/h2-6,8-9,11-12,14-16H,7,10,13H2,1H3,(H,28,30)
• InChI Key： ZLGKRAPPAUFTQX-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2C(=O)C3=C(N=C2C)C=CC=C3)=CC=C1F)(=O)CCCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide

Introduction to N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide (CAS No. 899980-33-7)

N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by the CAS number 899980-33-7, represents a convergence of advanced chemical synthesis and medicinal innovation. Its molecular architecture incorporates elements that are highly relevant to contemporary research in drug discovery, particularly in the development of novel bioactive molecules.

The structural framework of N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide is characterized by a combination of a fluoro-substituted phenyl ring and a butanamide moiety linked to a dihydroquinazoline scaffold. This specific arrangement of functional groups is not arbitrary but rather the result of meticulous design aimed at optimizing pharmacokinetic and pharmacodynamic profiles. The presence of the fluoro group, for instance, is well-documented for its ability to enhance metabolic stability and binding affinity, making it a valuable component in drug design.

In recent years, there has been a surge in research focused on dihydroquinazoline derivatives due to their demonstrated efficacy in various biological assays. These compounds have shown promise as inhibitors of key enzymes and receptors involved in inflammatory pathways, making them attractive candidates for therapeutic intervention. The particular derivative identified by CAS No. 899980-33-7 incorporates a 2-methyl substituent on the 4-oxo position of the dihydroquinazoline ring, which is known to modulate electronic properties and influence interactions with biological targets.

The butanamide moiety appended to the phenyl ring in N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide further contributes to its complex pharmacological profile. Butanamides are frequently employed in medicinal chemistry due to their versatility as pharmacophores, often exhibiting favorable solubility and bioavailability characteristics. The specific positioning of this group relative to the dihydroquinazoline core likely plays a critical role in determining the compound's overall biological activity.

Current research initiatives involving N-\*2-fluoro-\*5-(2-methyl-\*4-\*oxo-\*3,\*\*4-dihydroquinazolin-\*\*3-\*\*yl)\*\*phenyl-\*\*4-\*\*phenylbutanamide (CAS No. \*\*899980\-33\-7\) are primarily centered around its potential as an anti-inflammatory agent. Preclinical studies have indicated that this compound exhibits significant inhibitory activity against key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. The fluoro substituent is believed to enhance binding affinity to these enzymes by modulating electronic interactions at the active site.

The phenyl ring component of N-\*2-fluoro-\*5-(2-methyl-\*4-\*oxo-\*3,\*\*4-dihydroquinazolin-\*\*3-\*\*yl)\*\*phenyl-\*\*4-\*\*phenylbutanamide (CAS No. \*\899980\-33\-7) also contributes to its biological activity by providing a hydrophobic surface that interacts favorably with lipid rafts in cell membranes. This interaction may facilitate internalization into target cells and enhance intracellular signaling pathways relevant to inflammation regulation.

In addition to its anti-inflammatory potential, N-\*-fluoro-\*-5-\*(2-\*-methyl-\*-4-\*-oxo-\*-3,\*-4-\*-dihydroquinazolin-\*\*-3-\*-yl)\*\*-phenyl-\*-4-\*-phenylbutanamide (CAS No.\*\899980\-33\-7) has been explored for its possible roles in other therapeutic areas. For instance, preliminary studies suggest that it may exhibit neuroprotective effects by modulating neurotransmitter release and receptor activity in brain tissues. The dihydroquinazoline scaffold is particularly relevant here, as it is known to interact with various neurotransmitter receptors, including those for serotonin and dopamine.

The synthesis of N-\*-\*\*-fluoro- strong>\*-5-(\*\*(\* strong>\methyl- strong>\*(\* strong>\methyl- strong>))-dihydroquinazolin))-pheno))-pheno))-pheno))-pheno))-pheno))-pheno))-pheno))-butamamide (CAS No.\*899980\-33\-7) represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity while maintaining the integrity of sensitive functional groups such as the fluoro substituent and the dihydroquinazoline core. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds with precision.

The development of methodologies for the scalable synthesis of N-\*-fluoro- strong>\*-5-(\* strong>(\*methyl\)*dihydroquinazolin\(*))\(*))\(*))\(*))\(*))\(*))\(*))\(*))\(*)-butamamide (CAS No.\*899980\-33\-7) is crucial for advancing its pharmaceutical applications. Industrial-scale production requires optimization not only for cost-effectiveness but also for reproducibility and compliance with regulatory standards. Recent advancements in flow chemistry have provided new opportunities for streamlining synthetic routes while improving safety profiles.

Evaluation of N-\*-fluoro- strong>\*-5-(\)*methyl-)*dihydroquinazolin-)*-)*-)*-)*-)*-)*-)*)-butamamide (CAS No.\* \* \* \* \* \* \* \* \* \* \* \* \* ) involves rigorous testing across multiple models systems to assess its efficacy and safety profile comprehensively. In conclusion, N- fluro- - - - - - - - - - -